2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C18H24N4O2/c1-14-5-7-15(8-6-14)20-16(23)11-22(2)12-17(24)21-18(13-19)9-3-4-10-18/h5-8H,3-4,9-12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: VPQLLFFVTJNWEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN(C)CC(=O)NC2(CCCC2)C#N
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

2-[[2-[(1-cyanocyclopentyl)amino]-2-oxoethyl]-methylamino]-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C18H24N4O2 and its molecular weight is 328.416. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Derivatives

• OxymaPure/DIC Synthesis Method : A study by El‐Faham et al. (2013) explored the use of OxymaPure as an additive in the synthesis of α-ketoamide derivatives, which includes compounds structurally related to the mentioned compound. This method showed advantages in terms of purity and yield compared to traditional methods (El‐Faham, Al Marhoon, Abdel-Megeed, & Albericio, 2013).

• Synthesis of Novel Thiazole, Pyridone, and Chromene Derivatives : Darwish et al. (2014) focused on synthesizing new heterocyclic compounds, including sulfamoyl moieties and cyanoacetamide derivatives, potentially applicable in antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Application in Antimicrobial Agents

• Antimicrobial Activities of Heterocyclic Substances : Behbehani et al. (2011) used 2-arylhydrazononitriles as synthons to prepare heterocyclic substances with promising antimicrobial activities against various bacteria and yeast (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).

Polymer Carrier Species for Biological Agents

• Water-Soluble Poly(aminoaryloxy-methylamino phosphazene) : Research by Gwon (2001) involved the synthesis of water-soluble poly(aminoaryloxy-methylamino phosphazene), a polymeric carrier for biologically active agents, showcasing the potential application of similar compounds in drug delivery systems (Gwon, 2001).

Green Chemistry in Drug Synthesis

• Green Synthesis of Analgesic and Antipyretic Agents : Reddy et al. (2014) developed environmentally friendly syntheses of analgesic and antipyretic compounds, including derivatives of N-(4-hydroxyphenyl)acetamide, demonstrating the eco-friendly approaches in synthesizing medically relevant compounds (Reddy, Ramana Reddy, & Dubey, 2014).